Cas no 537667-20-2 (6-(4-benzylpiperazin-1-yl)-9H-purine)

• Product Name: 6-(4-benzylpiperazin-1-yl)-9H-purine
• CAS No: 537667-20-2
• MF: C₁₆H₁₈N₆
• MW: 294.354321956635
• CID: 6596126
• PubChem ID: 756711
• Update Time: 2025-06-08

6-(4-benzylpiperazin-1-yl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 6-(4-benzylpiperazin-1-yl)-9H-purine
• 9H-Purine, 6-[4-(phenylmethyl)-1-piperazinyl]-
• F0578-0129
• Oprea1_396776
• 6-(4-benzylpiperazino)-7H-purine
• BDBM39300
• AKOS001428747
• 6-[4-(phenylmethyl)-1-piperazinyl]-7H-purine
• 537667-20-2
• SR-01000007331
• SCHEMBL14181325
• CHEMBL1418131
• HMS2256A15
• cid_756711
• MLS000101246
• Z372955518
• AB00431273-05
• SMR000017647
• 6-(4-benzylpiperazin-1-yl)-7H-purine
• AKOS030652698
• 6-[4-(phenylmethyl)piperazin-1-yl]-7H-purine
• SR-01000007331-1

• Inchi： 1S/C16H18N6/c1-2-4-13(5-3-1)10-21-6-8-22(9-7-21)16-14-15(18-11-17-14)19-12-20-16/h1-5,11-12H,6-10H2,(H,17,18,19,20)
• InChI Key： FVIDDZWAAFMKKE-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2N2CCN(CC3=CC=CC=C3)CC2)NC=1

Computed Properties

• Exact Mass: 294.15929460g/mol
• Monoisotopic Mass: 294.15929460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-(4-benzylpiperazin-1-yl)-9H-purine

Introduction to 6-(4-Benzylpiperazin-1-yl)-9H-purine (CAS No. 537667-20-2)

6-(4-Benzylpiperazin-1-yl)-9H-purine, with the CAS number 537667-20-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the purine family and is characterized by its unique structural features, which include a benzylpiperazine moiety attached to the purine core. The combination of these functional groups imparts distinct pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 6-(4-Benzylpiperazin-1-yl)-9H-purine consists of a purine ring system, which is a fundamental component in many biologically active molecules, including nucleotides and nucleosides. The benzylpiperazine substituent, a common moiety in drug design, enhances the compound's solubility and bioavailability, thereby improving its potential as a therapeutic agent. The presence of the piperazine ring also suggests potential interactions with various receptors and enzymes, which are crucial for its biological activity.

Recent studies have explored the pharmacological profile of 6-(4-Benzylpiperazin-1-yl)-9H-purine in detail. One notable area of research is its potential as an adenosine receptor antagonist. Adenosine receptors play a critical role in modulating various physiological processes, including neurotransmission, inflammation, and cardiovascular function. By blocking these receptors, 6-(4-Benzylpiperazin-1-yl)-9H-purine could potentially offer therapeutic benefits in conditions such as Parkinson's disease, Alzheimer's disease, and chronic pain.

In addition to its adenosine receptor antagonist properties, 6-(4-Benzylpiperazin-1-yl)-9H-purine has been investigated for its anti-inflammatory effects. Inflammatory diseases are characterized by excessive production of pro-inflammatory cytokines and mediators. Preclinical studies have shown that this compound can inhibit the production of these inflammatory mediators, suggesting its potential use in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 6-(4-Benzylpiperazin-1-yl)-9H-purine have also been studied extensively. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects while minimizing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(4-Benzylpiperazin-1-yl)-9H-purine in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings provide a strong foundation for advancing to later-stage clinical trials.

Beyond its therapeutic applications, 6-(4-Benzylpiperazin-1-yl)-9H-purine has also been explored as a tool compound in basic research. Its ability to selectively modulate adenosine receptors makes it valuable for studying receptor function and signaling pathways. This can provide insights into the underlying mechanisms of various diseases and aid in the development of new therapeutic strategies.

In conclusion, 6-(4-Benzylpiperazin-1-yl)-9H-purine (CAS No. 537667-20-2) is a multifaceted compound with significant potential in both pharmaceutical development and basic research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent.